1-(2-Hydroxy-4,6-dimethoxy-3-methylphenyl)ethan-1-one
1-(2-Hydroxy-4,6-dimethoxy-3-methylphenyl)ethan-1-one
2'-Hydroxy-4', 6'-dimethoxy-3'-methylacetophenone, also known as methylxanthoxylin, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxy-4', 6'-dimethoxy-3'-methylacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2'-hydroxy-4', 6'-dimethoxy-3'-methylacetophenone is primarily located in the cytoplasm. Outside of the human body, 2'-hydroxy-4', 6'-dimethoxy-3'-methylacetophenone can be found in fruits. This makes 2'-hydroxy-4', 6'-dimethoxy-3'-methylacetophenone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
23121-32-6
VCID:
VC21187842
InChI:
InChI=1S/C11H14O4/c1-6-8(14-3)5-9(15-4)10(7(2)12)11(6)13/h5,13H,1-4H3
SMILES:
CC1=C(C(=C(C=C1OC)OC)C(=O)C)O
Molecular Formula:
C11H14O4
Molecular Weight:
210.23 g/mol
1-(2-Hydroxy-4,6-dimethoxy-3-methylphenyl)ethan-1-one
CAS No.: 23121-32-6
Cat. No.: VC21187842
Molecular Formula: C11H14O4
Molecular Weight: 210.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2'-Hydroxy-4', 6'-dimethoxy-3'-methylacetophenone, also known as methylxanthoxylin, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 2'-Hydroxy-4', 6'-dimethoxy-3'-methylacetophenone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2'-hydroxy-4', 6'-dimethoxy-3'-methylacetophenone is primarily located in the cytoplasm. Outside of the human body, 2'-hydroxy-4', 6'-dimethoxy-3'-methylacetophenone can be found in fruits. This makes 2'-hydroxy-4', 6'-dimethoxy-3'-methylacetophenone a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 23121-32-6 |
| Molecular Formula | C11H14O4 |
| Molecular Weight | 210.23 g/mol |
| IUPAC Name | 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)ethanone |
| Standard InChI | InChI=1S/C11H14O4/c1-6-8(14-3)5-9(15-4)10(7(2)12)11(6)13/h5,13H,1-4H3 |
| Standard InChI Key | AAOFJKLTRKOQTQ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C(C=C1OC)OC)C(=O)C)O |
| Canonical SMILES | CC1=C(C(=C(C=C1OC)OC)C(=O)C)O |
| Melting Point | 143°C |
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